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Compound of Interest

Compound Name: 3-Fluorostyrene

Cat. No.: B1329300 Get Quote

Technical Data Sheet: 3-Fluorostyrene
This document provides core technical information regarding the chemical compound 3-
Fluorostyrene, intended for researchers, scientists, and professionals in drug development.

Core Properties
3-Fluorostyrene, also known as m-Fluorostyrene, is an organic compound with the following

fundamental properties.[1] The molecular formula and molecular weight are key identifiers for

this chemical substance.[1][2][3][4][5]

Property Value

Molecular Formula C₈H₇F

Molecular Weight 122.14 g/mol [1][2][3]

IUPAC Name 1-ethenyl-3-fluorobenzene

CAS Number 350-51-6

Experimental Protocols & Methodologies
Detailed experimental protocols for the synthesis, purification, and analysis of 3-Fluorostyrene
are specific to individual research and development projects and are not detailed in general

chemical summaries. For specific experimental procedures, researchers should consult peer-

reviewed scientific literature and established chemical synthesis databases.
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Visualizations
As 3-Fluorostyrene is a small organic molecule, it does not possess inherent signaling

pathways, complex experimental workflows, or logical relationships that would be represented

by a Graphviz diagram. Such visualizations are typically employed for biological processes,

complex systems, or intricate experimental designs, none of which apply to the fundamental

chemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b1329300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

